N-(5-chloro-2-methoxyphenyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H19ClN4O3S/c1-26-15-7-6-13(20)10-14(15)21-19(25)24-8-2-4-12(11-24)17-22-23-18(27-17)16-5-3-9-28-16/h3,5-7,9-10,12H,2,4,8,11H2,1H3,(H,21,25)
• InChI Key: WHFCHGNBKHJILE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)N2CCCC(C2)C3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C19H19ClN4O3S
• Molecular Weight: 418.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C19H19ClN4O3S and its molecular weight is 418.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Several studies have synthesized novel compounds with structures related to N-(5-chloro-2-methoxyphenyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide, targeting various biological activities. These include:

• Antimicrobial and Antitubercular Activities : Compounds synthesized from related structures have been evaluated for their antimicrobial and antitubercular potentials. For instance, derivatives containing the 1,3,4-oxadiazole moiety have shown variable and modest activity against tested strains of bacteria and fungi, indicating the structural moiety’s role in antimicrobial efficacy (Foks et al., 2004); (Patel & Patel, 2010).

• Anticancer Activity : The structural complexity of compounds related to N-(5-chloro-2-methoxyphenyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide opens up avenues for exploring their anticancer properties. Studies in this domain focus on the synthesis of compounds that could potentially exhibit anticancer activities by targeting specific pathways or enzymes involved in cancer cell proliferation and survival.

• Antioxidant Activity : Research has also focused on evaluating the antioxidant properties of derivatives, which are crucial in mitigating oxidative stress-related pathologies. The presence of specific substituents in the compound’s structure may significantly enhance its antioxidant capacity, thereby offering potential therapeutic benefits against diseases where oxidative stress plays a key role (Tumosienė et al., 2019).

• Neuropharmacological Applications : Given the structural similarity to compounds known to interact with central nervous system receptors, derivatives of N-(5-chloro-2-methoxyphenyl)-3-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide may be explored for their potential neuropharmacological activities. This includes studying their affinity towards various neurotransmitter receptors and evaluating their effects on neurological pathways and disorders.